Cas no 137276-22-3 (Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-)

• Product Name: Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-
• CAS No: 137276-22-3
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 1241873
• Update Time: 2024-08-03

Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-,(S)-
• Propanamide, 2-amino-N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-, (S)- (9CI)

• Inchi： 1S/C9H15N5O/c1-5(10)9(15)13-4-7-3-12-6(2)14-8(7)11/h3,5H,4,10H2,1-2H3,(H,13,15)(H2,11,12,14)/t5-/m0/s1
• InChI Key： BQHPJIXHIWXVFA-YFKPBYRVSA-N
• SMILES： C(NCC1=CN=C(C)N=C1N)(=O)[C@@H](N)C

Computed Properties

• Exact Mass: 209.12785

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 482.6±45.0 °C(Predicted)
• PSA: 106.92
• pka: 13.90±0.46(Predicted)